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Compound of Interest

Compound Name: Fluorine perchlorate

CAS No.: 10049-03-3

Cat. No.: B12752894

Get Quote

Foreword: Extreme Hazard Warning
Fluorine perchlorate (FOClO₃) is an exceptionally unstable and hazardous compound.[1] It is

a powerful oxidizing agent and is treacherously explosive, capable of detonation from slight

provocations such as contact with rough surfaces, dust, grease, or even upon melting or

distillation.[2] Manipulation of this substance should not be attempted by anyone other than

highly experienced researchers operating in specialized facilities equipped for handling

extremely reactive and explosive materials. The information provided herein is intended for

educational and safety awareness purposes only and does not constitute a recommendation or

protocol for the synthesis or manipulation of this compound.

Physicochemical and Hazard Profile
Fluorine perchlorate is a colorless gas with a pungent odor at standard conditions.[2][3] Its

instability is attributed to the highly sensitive O-F single bond and the chlorine atom in its

highest oxidation state (+7).[1]

Table 1: Properties and Hazards of Fluorine Perchlorate
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Property Value Citation

Chemical Formula FClO₄ [1][2]

Molecular Weight 118.45 g/mol [2][4]

Melting Point -167.3 °C [1][2]

Boiling Point -16 °C [1][3]

Primary Hazards
Extremely explosive gas,

strong oxidant
[1]

Detonation Triggers

Spontaneous, contact with

reducing agents (e.g., organic

compounds), dust, grease,

rough surfaces, shock, melting,

distillation.[1][2]

Toxicity
Attacks the lungs even in trace

amounts.[2]

Principles for Handling Highly Reactive Chemicals
Given the extreme danger of fluorine perchlorate, specific experimental protocols are not

provided. Instead, this section outlines the fundamental principles and engineering controls

required when handling any highly reactive or explosive chemical. These represent the

absolute minimum safety considerations.

Core Safety Principles
Minimize Quantity: The amount of reactive chemical used or synthesized should be restricted

to the smallest quantity necessary, ideally not exceeding 0.5 g of reactants in a single run.[5]

No Solo Work: Never work alone when handling highly reactive chemicals; the "buddy

system" is mandatory.[5]

Prior Approval: All work involving such materials must be approved by a laboratory

supervisor or principal investigator before initiation.[5]
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Hazard Assessment: A thorough hazard assessment is crucial to understand the potential

energy of the chemicals and the conditions under which that energy could be released.[6]

Mitigation plans for worst-case scenarios must be in place.[6]

Engineering Controls and Personal Protective
Equipment (PPE)
Proper engineering controls and PPE are critical to mitigate the risks of explosion and

exposure.

Ventilation: All manipulations must be conducted in a chemical fume hood or, for air-sensitive

materials, a glove box under an inert atmosphere.[7][8]

Containment and Shielding: Use shields, barricades, and other protective barriers whenever

there is a possibility of explosion.[5][9] Glass equipment operated under pressure or vacuum

must be shielded or taped to prevent shattering.[5][9]

Temperature Control: A reliable mechanism for precise temperature control and heat

dissipation is essential to prevent thermal runaway reactions.[7][9]

Table 2: Required PPE for Handling Highly Reactive Chemicals
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PPE Item Specification Citation

Eye Protection
Splash goggles and a face

shield with throat protection.
[5][7]

Hand Protection

Heavy, chemical-resistant

gloves (e.g., butyl rubber,

neoprene).

[7]

Body Protection

A flame-resistant (e.g., Nomex)

or 100% cotton lab coat.

Synthetic materials should not

be worn.

[5][7]

Respiratory

Use of local exhaust or

breathing protection may be

required.

[10]

Incompatible Materials and Storage
Fluorine perchlorate is a powerful oxidant that reacts explosively with a wide range of

substances.[1]

Reducing Agents: Contact with even small amounts of reducing agents, including most

organic compounds, can trigger detonation.[1]

Combustible Materials: It reacts violently with combustible materials, causing fire and

explosion hazards.[10]

Storage: Highly reactive chemicals must be segregated from incompatible materials,

particularly flammables and combustibles.[5][7] Storage should be in a cool, well-ventilated

area, and containers must be tightly sealed.[11]

Logical Workflow for Risk Assessment
A systematic risk assessment is mandatory before any operation involving a highly reactive

substance. The following diagram illustrates a logical workflow for this process.
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Phase 1: Preparation & Information Gathering

Phase 2: Hazard Evaluation

Phase 3: Control & Mitigation

Phase 4: Operation & Review
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Caption: Risk assessment workflow for highly reactive chemicals.
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Emergency Procedures
In the event of an incident, immediate and correct response is critical.

Exposure:

Skin Contact: Immediately flush the affected area with water for at least 15 minutes.[9] For

contact with the liquefied gas, treat for frostbite by rinsing with plenty of water but do not

remove clothing.[10]

Eye Contact: Immediately flush eyes with water for at least 15 minutes and seek medical

attention.[9]

Inhalation: Move the victim to fresh air and seek immediate medical attention.

Spill/Release: Evacuate the danger area immediately.[10] Ensure proper ventilation.[10]

Personal protective equipment, including a self-contained breathing apparatus, is required

for response personnel.[10]

Fire: While the substance is not combustible, it is a powerful oxidizer that enhances the

combustion of other materials.[10] In case of a fire in the surroundings, all extinguishing

agents are allowed. Keep cylinders cool by spraying with water to prevent explosion.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12752894?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

